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Compound of Interest

Compound Name: 7-O-Demethyl Rapamycin

Cat. No.: B15560737

Essential Safety and Handling Guide for 7-O-
Demethyl Rapamycin

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 7-O-Demethyl Rapamycin in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Compound Name 7-O-Demethyl Rapamycin
Synonyms 7-O-Demethyl Sirolimus, Novolimus
CAS Number 151519-50-5

Molecular Formula C50H77NO13

Molecular Weight 900.15 g/mol

Hazard Identification and Safety Precautions

7-0-Demethyl Rapamycin is a potent mTOR inhibitor and requires careful handling to avoid
adverse health effects.[1][2] Occupational exposure to even small amounts of such
pharmacologically active substances can lead to physiological effects.[3]
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Summary of Potential Hazards:

Hazard

Description

Acute Toxicity (Oral)

May be harmful if swallowed.[1]

Inhalation

May be harmful if inhaled and can cause

respiratory tract irritation.[1]

Skin Contact

May be harmful if absorbed through the skin and

can cause skin irritation.[1]

Eye Contact

May cause eye irritation.[1]

Carcinogenicity

Suspected of causing cancer.[4]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[4]

Target Organ Damage

Causes damage to the immune system through

prolonged or repeated exposure.[3]

Personal Protective Equipment (PPE) Requirements:

A comprehensive approach to personal protection is mandatory when handling 7-O-Demethyl

Rapamycin.
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PPE Category

Specification

Hand Protection

Handle with gloves. Inspect gloves prior to use
and use proper glove removal technique.

Dispose of contaminated gloves after use.[1]

Eye/Face Protection

Use equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[1]

Skin and Body Protection

Wear protective clothing.

Respiratory Protection

Required when dusts are generated.[4] Work

under a chemical fume hood.[4]

Operational and Handling Procedures

Adherence to a strict operational workflow is critical to ensure safety and maintain the integrity

of the compound.

Workflow for Handling 7-O-Demethyl Rapamycin:
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Waste Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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